6-(2-Methylbenzoylamino)nicotinic acid methyl ester

• Molecular Formula: C15H14N2O3
• Molecular Weight: 270.28 g/mol
• IUPAC Name: methyl 6-[(2-methylbenzoyl)amino]pyridine-3-carboxylate
• InChI: InChI=1S/C15H14N2O3/c1-10-5-3-4-6-12(10)14(18)17-13-8-7-11(9-16-13)15(19)20-2/h3-9H,1-2H3,(H,16,17,18)
• InChI Key: KNKSQWYAIJVLQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=NC=C(C=C2)C(=O)OC

Description

6-(2-Methylbenzoylamino)nicotinic acid methyl ester is a useful research compound. Its molecular formula is C15H14N2O3 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a solution of 6-aminonicotinic acid methyl ester (4 g) in pyridine (40 ml) is added with stirring 2-methylbenzoyl chloride (6.73 g) under ice-cooling, and the mixture is stirred at room temperature overnight. To the reaction solution is added water, and the precipitated crystals are collected by filtration, and dried to give 6-(2-methylbenzoylamino)nicotinic acid methyl ester (5.7 g) as white powder.